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Compound of Interest

Compound Name: Manganese carbide

CAS No.: 12266-65-8

Cat. No.: B16070699

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the molecular formulas and

associated characteristics of manganese carbides, a class of compounds with significant

industrial and research interest. The information presented herein is intended to serve as a

foundational resource for professionals engaged in materials science, chemistry, and related

fields.

Overview of Manganese Carbide Phases
The manganese-carbon system is characterized by a variety of stable and metastable carbide

phases, each with distinct stoichiometries and crystal structures. The formation and stability of

these phases are highly dependent on temperature, pressure, and composition. The primary

manganese carbide phases that have been identified and characterized are Mn23C6, Mn5C2,

Mn7C3, Mn3C, and Mn4C. Additionally, a novel metastable phase, MnCx, has been

synthesized under high-pressure conditions.
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At room temperature, the thermodynamically stable carbides are Mn23C6, Mn5C2, and

Mn7C3. In contrast, Mn3C and a hexagonal close-packed ε-Mn4C1−x are considered high-

temperature phases.[1] The cubic Mn4C phase is generally unstable at room temperature but

has been successfully synthesized and stabilized under specific conditions.[1]

Crystallographic and Thermodynamic Properties
A thorough understanding of the crystallographic and thermodynamic properties of manganese
carbides is crucial for predicting their behavior and designing new materials. The following

tables summarize the key data for the most well-characterized phases.

Crystallographic Data of Manganese Carbides
Molecular Formula Crystal System Space Group

Lattice Parameters
(Å)

Mn23C6 Cubic Fm-3m a = 10.56

Mn5C2 Monoclinic C2/c
a = 11.67, b = 4.57, c

= 5.06, β = 97.7°

Mn7C3 Orthorhombic Pnma
a = 4.66, b = 6.99, c =

11.93

Mn3C Orthorhombic Pnma
a = 5.08, b = 6.77, c =

4.52

Mn4C Cubic Pm-3m a = 3.87

Thermodynamic Data of Manganese Carbides
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Molecular Formula
Standard Enthalpy of
Formation (ΔHf°) (kJ/mol)

Standard Gibbs Free
Energy of Formation
(ΔGf°) (kJ/mol)

Mn23C6 -245.5 ± 28.9[2] -58.7 (at 1000 K)[2]

Mn5C2 Not available -15.16 (at 1000 K)[2]

Mn7C3 Not available -21.4 (at 1000 K)[2]

Mn3C -15.06 ± 12.55[3] Not available

Mn4C Not available Not available

Experimental Protocols
The synthesis and characterization of manganese carbides require precise control over

experimental conditions. This section details common methodologies for their preparation and

analysis.

Synthesis of Manganese Carbides
The synthesis of specific manganese carbide phases can be achieved through various

methods, primarily involving the reaction of manganese or its oxides with a carbon source at

elevated temperatures.

Method 1: Direct Reaction of Manganese and Carbon[4]

Materials: Electrolytic manganese powder and sugar charcoal.

Procedure:

Mix electrolytic manganese powder with an excess of sugar charcoal.

Place the mixture in a graphite crucible.

Heat the crucible in a carbon resistor furnace to 1600 °C.

Hold the charge in a molten state for 30 minutes.
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Allow the furnace to cool to room temperature.

Grind the resulting gray crystalline product to pass a 200-mesh sieve.

Purify the powder to remove unreacted carbon and other impurities.

Method 2: Carbothermic Reduction of Manganese Oxide[5]

Materials: Manganese(II) oxide (MnO) and solid carbon.

Procedure:

Mix MnO powder with a stoichiometric amount of carbon.

Heat the mixture in an inert atmosphere to a temperature above 1150 °C. The formation of

Mn3C is typically observed in the temperature range of 1100–1300°C.[5]

Maintain the temperature for a sufficient duration to ensure complete reaction.

Cool the product to room temperature under an inert atmosphere.

Method: Melt Spinning and Annealing[6]

Materials: Commercial manganese and graphite.

Procedure:

Prepare a master alloy with a nominal composition of Mn4.23C by argon plasma melting

to compensate for manganese evaporation.

Subject the master alloy to melt spinning to produce ribbons. This rapid solidification

method is beneficial for the formation of the single-phase Mn4C.[6]

Anneal the ribbons in a controlled atmosphere.

Grind the annealed ribbons into a powder. To improve dispersion, grinding can be

performed in an alcohol solution.[6]

Use magnetic separation to obtain high-purity Mn4C powder.
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Method: Carbothermic Reduction of Manganese Oxide[7][8]

Materials: Manganese oxides (e.g., MnO) and a carbon source (e.g., graphite).

Procedure:

Prepare composite pellets by mixing manganese oxide and graphite powder.

Heat the pellets in a horizontal resistance furnace under an inert argon atmosphere.

Increase the temperature to between 1150 °C and 1250 °C. In this range, MnO reacts with

carbon to form Mn7C3.[8]

Hold the temperature for a specified duration (e.g., 1 hour) to allow for the reaction to

proceed.[8]

Cool the sample under a continuing argon gas flow.

Method: High-Pressure, High-Temperature Synthesis[9]

Materials: Manganese and carbon precursors with varying C/Mn ratios (e.g., 0.33, 0.40, 1.0).

[9]

Procedure:

Load the precursor mixture into a large volume multi-anvil press.

Compress the sample to a target pressure in the range of 5.6–9.9 GPa.[9]

Heat the compressed sample to approximately 1200 K for 8–10 minutes.[9]

Thermally quench the reaction by turning off the heater.

Decompress the sample to ambient conditions.

The resulting product contains single crystals of MnCx.

Characterization Techniques
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A combination of analytical techniques is employed to determine the phase purity, crystal

structure, and morphology of the synthesized manganese carbides.

X-ray Diffraction (XRD): This is the primary technique for phase identification and

determination of crystal structure and lattice parameters.[1][10] Rietveld refinement of the

XRD data can provide detailed structural information.[1]

Neutron Diffraction: This technique is particularly useful for determining the positions of light

atoms like carbon within the manganese lattice and for investigating magnetic ordering.[5]

Scanning Electron Microscopy (SEM): SEM is used to examine the morphology, size, and

spatial distribution of the carbide particles.[11]

Transmission Electron Microscopy (TEM): TEM provides high-resolution imaging of the

nanoscale features of the carbides. Selected Area Electron Diffraction (SAED) performed in

the TEM allows for the definitive identification of individual carbide phases.[5]

Visualizing Manganese Carbide Relationships and
Synthesis
The following diagrams, generated using the DOT language, illustrate key relationships and

workflows in the study of manganese carbides.
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Caption: Phase stability of manganese carbides.

Precursors Synthesis Methods Products

Mn Powder

Direct Reaction
(High Temp)

Melt Spinning

High Pressure/
High Temperature

MnO Carbothermic Reduction
(>1150 °C)

Carbon Source
(Graphite, Charcoal)

Mn3C

Mn7C3

Mn4C

MnCx

Click to download full resolution via product page

Caption: Synthesis pathways for manganese carbides.
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Caption: Workflow for manganese carbide characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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